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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanoic acid

Cat. No.: B010708

An In-depth Technical Guide to 3,5,5-
Trimethylhexanoic Acid
Introduction

3,5,5-Trimethylhexanoic acid, a branched-chain carboxylic acid, is a significant chemical
intermediate with diverse applications across various industries. This technical guide provides a
comprehensive overview of its nomenclature, chemical and physical properties, synthesis, and
key applications, with a focus on its relevance to researchers, scientists, and professionals in
drug development.

Nomenclature and Chemical Identity

The systematic naming of chemical compounds is crucial for unambiguous identification. The
IUPAC nomenclature and common synonyms for this compound are detailed below.

IUPAC Name: 3,5,5-trimethylhexanoic acid[1][2]

Synonyms: A variety of synonyms are used to refer to 3,5,5-trimethylhexanoic acid in
scientific literature and commerce. These include:

¢ Isononanoic acid

e Hexanoic acid, 3,5,5-trimethyl-[1][3]
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o Kyowanoic N[2]

e Cekanoic C9 Acid[2]

Key Identifiers:

CAS Number: 3302-10-1[1][3]

Molecular Formula: COH1802[3]

Molecular Weight: 158.24 g/mol [2]

INChl Key: OILUAKBAMVLXGF-UHFFFAOY SA-N[1][3]

SMILES: CC(CC(=0)0)CC(C)(C)C[1][2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3,5,5-trimethylhexanoic acid
Is essential for its application in research and development. The following tables summarize
key quantitative data.

Table 1: Physical Properties

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexanoic-acid
https://www.benchchem.com/synthesis/pse-5e5c01d76bb34d45c5c655875b1eb401
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3302101&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3302101&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexanoic-acid
https://www.benchchem.com/synthesis/pse-5e5c01d76bb34d45c5c655875b1eb401
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3302101&Mask=200
https://www.benchchem.com/synthesis/pse-5e5c01d76bb34d45c5c655875b1eb401
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexanoic-acid
https://www.benchchem.com/product/b010708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Appearance Colorless liquid

Boiling Point 121 °C (at 10 mmHg) [4]

Melting Point -70 °C [4]

Density 0.91 g/cm?3 [4]

Vapor Pressure 0.23 mmHg [2]
Refractive Index 1.4278-1.4298 [4]

Flash Point 125 °C [4]

- Soluble in organic solvents,
Solubility _ _ [4]
sparingly soluble in water.

Table 2: Chemical and Computational Properties

Property Value Reference
XLogP3-AA 2.8 (5]
Hydrogen Bond Donor Count 1 [5]
Hydrogen Bond Acceptor

C);untg p 2 ]
Rotatable Bond Count 4 [5]
Topological Polar Surface Area  37.3 A2 [2][5]
Complexity 133 [5]

Experimental Protocols
Synthesis of 3,5,5-Trimethylhexanoic Acid

A common method for the synthesis of 3,5,5-trimethylhexanoic acid is the oxidation of 3,5,5-
trimethylhexanol. The following protocol is based on established patent literature.[6]
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Materials:

e 3,5,5-trimethylhexanol

e Molecular oxygen (or air)

» Acetic acid (as a solvent, optional)

e Manganous acetate (as a catalyst, optional)
e Agqueous alkali solution (e.g., NaOH)

e Ether

 Acid for acidification (e.g., HCI)

Procedure:

» 3,5,5-trimethylhexanol is intimately mixed with molecular oxygen. This can be achieved by
passing a stream of air through the alcohol.[6]

e The reaction is maintained at a temperature between 0 °C and 100 °C, with a preferred
range of 20 °C to 75 °C.[6]

e The oxidation is allowed to proceed until 3,5,5-trimethylhexanoic acid is formed. The
reaction initially forms an organic peroxy compound which gradually converts to the desired
carboxylic acid.[6]

e To increase the reaction rate, an oxidation catalyst such as manganous acetate can be
employed, and the reaction can be carried out in a solvent like acetic acid.[6]

e Purification:
o The crude product is distilled under reduced pressure.[6]

o The distilled product is then treated with an aqueous alkali solution to form the sodium
salt.
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o The aqueous layer is extracted with ether to remove any unreacted alcohol.
o The aqueous layer is then acidified to regenerate the 3,5,5-trimethylhexanoic acid.

o The purified acid is separated and can be further purified by a final distillation.[6]

Analytical Methods

The identity and purity of 3,5,5-trimethylhexanoic acid can be confirmed using standard
analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for separating
the compound from a mixture and confirming its molecular weight and fragmentation pattern.

[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be
used to elucidate the chemical structure of the molecule.[5][7]

Infrared (IR) Spectroscopy: The presence of the characteristic carboxylic acid functional
group can be confirmed by IR spectroscopy.[5][8]

Applications in Research and Drug Development

3,5,5-Trimethylhexanoic acid serves as a versatile building block in organic synthesis and
has several applications relevant to the pharmaceutical and agrochemical industries.

Chemical Intermediate: It is an important raw material for the synthesis of more complex
molecules, including pharmaceuticals, agrochemicals, and dyestuffs.[9] Its derivatives, such
as esters and salts, are used in a wide range of products.

Drug Delivery: There is growing interest in the use of 3,5,5-trimethylhexanoic acid in drug
delivery systems. It has the potential to enhance the solubility and bioavailability of active
pharmaceutical ingredients (APIs), particularly those that are poorly water-soluble.

Agrochemicals: In the agrochemical sector, it is used as a precursor in the synthesis of
active ingredients for pesticides and herbicides. Its derivatives can also act as co-formulants
to improve the stability and delivery of these active ingredients.[10]
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o Other Industrial Applications: Its esters are used as plasticizers and in the formulation of
synthetic lubricants. Its metal salts can be used as paint driers and PVC stabilizers.

Visualizations
Synthesis and Purification Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 3,5,5-
trimethylhexanoic acid.
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Caption: Workflow for the synthesis and purification of 3,5,5-trimethylhexanoic acid.

Role as a Chemical Intermediate

This diagram illustrates the role of 3,5,5-trimethylhexanoic acid as a central intermediate in
the synthesis of various downstream products.
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Caption: Applications of 3,5,5-trimethylhexanoic acid as a chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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